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Compound of Interest

Compound Name: Spiro[indoline-3,4'-piperidin]-2-one

Cat. No.: B152902 Get Quote

As a Senior Application Scientist, I understand that advancing your research in drug

development requires not only innovative compounds like Spiro[indoline-3,4'-piperidin]-2-
one but also an unwavering commitment to safety. This guide is designed to provide you with

the essential, immediate safety and logistical information for handling this spirooxindole

derivative. Our goal is to build your trust by offering value that extends beyond the product

itself, ensuring your work is both groundbreaking and safe.

The spirooxindole scaffold is a cornerstone in medicinal chemistry, recognized for its

conformational rigidity and presence in numerous bioactive molecules.[1][2] Spiro[indoline-
3,4'-piperidin]-2-one is a valuable building block in this class. However, its handling requires a

comprehensive understanding of its potential hazards and the implementation of robust safety

protocols to mitigate risks.

Hazard Assessment: Understanding the Risks
Before handling any chemical, a thorough hazard assessment is paramount. For

Spiro[indoline-3,4'-piperidin]-2-one (CAS 252882-61-4), the primary risks are associated

with direct contact and inhalation of the solid powder.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound is associated with the following hazard statements:

H315: Causes skin irritation.[3][4][5] Direct contact with the skin can lead to local redness,

itching, or inflammation.
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H319: Causes serious eye irritation.[3][4][5] Exposure to the eyes can result in significant

irritation, pain, and potential damage if not addressed immediately.

H335: May cause respiratory irritation.[3][4][5] Inhalation of the dust can irritate the

respiratory tract, leading to coughing and discomfort.

It is a critical laboratory practice to treat all research chemicals, for which comprehensive

toxicological data may not be available, with a high degree of caution. The Occupational Safety

and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) mandates the

implementation of a Chemical Hygiene Plan (CHP) to minimize employee exposure to

hazardous chemicals.[6][7][8]

Core Directive: Personal Protective Equipment
(PPE)
The following PPE is essential for minimizing exposure and ensuring your safety when

handling Spiro[indoline-3,4'-piperidin]-2-one. The selection criteria are based on preventing

skin/eye contact and inhalation of the solid compound.

Task /
Operation

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing &

Transfer (in

Fume Hood)

Chemical Splash

Goggles

Disposable

Nitrile Gloves

Flame-Resistant

Lab Coat
Not required

Solution

Preparation /

Reaction Setup

Chemical Splash

Goggles

Disposable

Nitrile Gloves

Flame-Resistant

Lab Coat
Not required

Large Quantity

Transfer (>5g)

Face Shield over

Goggles

Double-layer

Nitrile Gloves

Flame-Resistant

Lab Coat

N95 Respirator

(if potential for

dust cannot be

fully contained)

Spill Cleanup
Chemical Splash

Goggles

Heavy-Duty

Nitrile Gloves

Flame-Resistant

Lab Coat
N95 Respirator
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Detailed PPE Specifications:
Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side

shields are required in the laboratory at all times.[9] However, when actively handling

Spiro[indoline-3,4'-piperidin]-2-one, chemical splash goggles are mandatory to provide a

complete seal around the eyes, protecting against airborne particles and potential splashes.

[10] For operations with a higher risk of splashing, such as transferring larger quantities or

preparing solutions, a face shield should be worn in addition to goggles.[11]

Hand Protection: Disposable nitrile gloves are the standard for providing protection against

incidental contact.[10] It is crucial to check the gloves for any signs of degradation or

punctures before use. After any direct contact with the chemical, gloves must be removed

immediately and disposed of as contaminated waste, followed by hand washing. For

extended operations or when handling larger quantities, consider double-gloving for an

added layer of protection.

Body Protection: A flame-resistant lab coat that is fully buttoned provides essential protection

for your skin and personal clothing.[9][12] Ensure the sleeves are of an appropriate length to

cover the wrists.

Respiratory Protection: All handling of solid Spiro[indoline-3,4'-piperidin]-2-one that could

generate dust, such as weighing or transferring, must be performed within a certified

chemical fume hood. This engineering control is the primary method for preventing

respiratory exposure.[6] If a situation arises where this is not feasible, or during a spill

cleanup outside of a hood, a NIOSH-approved N95 respirator should be used to minimize

inhalation of airborne particles.[12][13]

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol:
Preparation: Before starting, ensure your chemical fume hood is operational and the sash is

at the appropriate working height. Gather all necessary equipment, including spatulas, weigh

boats, and solvent containers.
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PPE Donning: Don your PPE in the following order: lab coat, chemical splash goggles, and

finally, gloves.

Handling: Carefully open the container inside the fume hood. Use a spatula to gently transfer

the required amount of the solid compound to a weigh boat. Avoid any actions that could

create dust.

Post-Handling: Securely close the main container. Clean any residual powder from the

spatula and work surface within the hood using a damp cloth, which should then be disposed

of as chemical waste.

PPE Doffing: To prevent cross-contamination, remove PPE in the reverse order of donning,

being careful not to touch the outside of contaminated items. Remove gloves first, then

goggles, and finally the lab coat. Wash hands thoroughly with soap and water.

Disposal Plan:
Chemical Waste: All surplus Spiro[indoline-3,4'-piperidin]-2-one and any materials grossly

contaminated with it (e.g., weigh boats, paper towels used for cleaning) must be disposed of

as hazardous chemical waste.[14][15] Place these materials in a clearly labeled, sealed

waste container.

Contaminated PPE: Used gloves and other disposable PPE should be placed in the

designated solid hazardous waste container.

Local Regulations: Always adhere to your institution's specific waste disposal guidelines and

local environmental regulations.[16] Never dispose of this chemical down the drain.[16]

Workflow Visualization
The following diagram outlines the critical steps for the safe handling and disposal of

Spiro[indoline-3,4'-piperidin]-2-one.
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Caption: Safe handling and disposal workflow for Spiro[indoline-3,4'-piperidin]-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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